Cas no 1378657-77-2 (2-(butan-2-yloxymethyl)benzenethiol)

2-(butan-2-yloxymethyl)benzenethiol structure
1378657-77-2 structure
Product Name:2-(butan-2-yloxymethyl)benzenethiol
CAS No:1378657-77-2
MF:C11H16OS
MW:196.309142112732
MDL:MFCD19443068
CID:5199065
Update Time:2026-03-06

2-(butan-2-yloxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2-(butan-2-yloxymethyl)benzenethiol
    • Benzenethiol, 2-[(1-methylpropoxy)methyl]-
    • MDL: MFCD19443068
    • Inchi: 1S/C11H16OS/c1-3-9(2)12-8-10-6-4-5-7-11(10)13/h4-7,9,13H,3,8H2,1-2H3
    • InChI Key: WREJDEBZPBEYBH-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=CC=C1COC(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

2-(butan-2-yloxymethyl)benzenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB434997-1 g
2-[(sec-Butyloxy)methyl]thiophenol; .
1378657-77-2
1g
€594.40 2023-04-23
abcr
AB434997-5 g
2-[(sec-Butyloxy)methyl]thiophenol; .
1378657-77-2
5g
€1,373.40 2023-04-23
abcr
AB434997-1g
2-[(sec-Butyloxy)methyl]thiophenol; .
1378657-77-2
1g
€1621.70 2025-02-21
abcr
AB434997-5g
2-[(sec-Butyloxy)methyl]thiophenol; .
1378657-77-2
5g
€1373.40 2023-09-04
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent